2-(2-bromo-4,6-dimethylphenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide

• IUPAC Name: 2-(2-bromo-4,6-dimethylphenoxy)-N-[4-(piperidin-1-ylmethyl)phenyl]acetamide
• InChI: InChI=1S/C22H27BrN2O2/c1-16-12-17(2)22(20(23)13-16)27-15-21(26)24-19-8-6-18(7-9-19)14-25-10-4-3-5-11-25/h6-9,12-13H,3-5,10-11,14-15H2,1-2H3,(H,24,26)
• InChI Key: CCOJPQJQJILWDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Br)OCC(=O)NC2=CC=C(C=C2)CN3CCCCC3)C
• Molecular Formula: C22H27BrN2O2
• Molecular Weight: 431.4 g/mol

Description

2-(2-bromo-4,6-dimethylphenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide is a chemical compound that has been extensively researched due to its potential therapeutic applications. It is also known by its chemical name, BDP-12, and is classified as a selective dopamine D3 receptor antagonist.

Mechanism of Action

BDP-12 acts as a selective dopamine D3 receptor antagonist, which means that it blocks the activity of dopamine at these receptors. This is thought to be the mechanism by which it exerts its therapeutic effects in various disorders.
Biochemical and Physiological Effects:
BDP-12 has been shown to have several biochemical and physiological effects. It has been shown to reduce the activity of dopamine neurons in the brain, which is thought to be the basis for its antipsychotic effects. BDP-12 has also been shown to reduce the reinforcing effects of drugs of abuse, which suggests that it may be effective in treating addiction.

Advantages and Limitations for Lab Experiments

One advantage of using BDP-12 in lab experiments is that it is a selective dopamine D3 receptor antagonist, which means that it can be used to study the specific role of these receptors in various physiological and pathological processes. However, one limitation of using BDP-12 is that it may have off-target effects on other receptors, which could complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on BDP-12. One area of interest is the potential use of BDP-12 in the treatment of drug addiction. Further studies are needed to determine the optimal dosing and administration of BDP-12 for this indication. Another area of interest is the potential use of BDP-12 in the treatment of other psychiatric disorders, such as depression and anxiety. Further studies are needed to determine the efficacy and safety of BDP-12 in these indications. Finally, there is a need for further research to elucidate the exact mechanism of action of BDP-12 and to identify any off-target effects it may have.

Scientific Research Applications

BDP-12 has been studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have potential as an antipsychotic agent, with studies suggesting that it may be effective in treating schizophrenia and other psychotic disorders. BDP-12 has also been investigated for its potential use in the treatment of drug addiction, with promising results in preclinical studies.